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Compound of Interest

Compound Name: Imazapyr

cat. No.: B1671738

This technical support center provides researchers, scientists, and drug development
professionals with essential information to minimize off-target drift during the application of
Imazapyr spray. The following troubleshooting guides and frequently asked questions (FAQS)
address common issues encountered during experimental applications.

Frequently Asked Questions (FAQS)

Q1: What is Imazapyr spray drift, and why is it a significant concern?

Al: Spray drift is the unintentional airborne movement of pesticide droplets or vapors away
from the target area.[1][2][3] With Imazapyr, a potent, non-selective herbicide, off-target drift
can cause significant damage to desirable, non-target plants, contaminate soil and water, and
lead to unreliable experimental results.[2][4][5][6] Even extremely low concentrations of
Imazapyr can be phytotoxic to sensitive crops and other vegetation.[5][7] The applicator is
legally responsible for any damage caused by drift.[4]

Q2: What are the primary factors that influence Imazapyr spray drift?

A2: Off-target drift is influenced by a combination of factors that can be broadly categorized as
spray characteristics, equipment setup, and weather conditions.[2][3] Key factors include
droplet size, spray pressure, nozzle type and height, sprayer speed, wind speed and direction,
temperature, and relative humidity.[2][8][9]

Q3: What immediate steps can | take to reduce spray drift during application?

A3: To minimize drift, you should:
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Select appropriate nozzles: Use drift-reduction nozzles, such as air-induction or pre-orifice
types, that produce coarser droplets.[8][9][10]

Manage spray pressure: Operate nozzles at the lower end of their recommended pressure
range to produce larger droplets.[9][11][12]

Lower boom height: Keep the spray boom as low as possible to the target while maintaining
uniform coverage, which reduces the time droplets are exposed to wind.[9][10][11] A boom
height of 24 inches or less above the canopy is often recommended.[9][11]

Monitor weather conditions: Avoid spraying in high winds (above 10 mph), when
temperatures are high (above 80-85°F), or during temperature inversions.[8][9][13] An ideal
wind speed is between 3 and 10 mph.[9][11]

Use drift reduction adjuvants: These agents increase the viscosity of the spray solution,
leading to larger droplets.[8][14]

Q4: How do specific weather conditions affect the potential for drift?
A4: Weather is a critical factor in spray drift.[14]

Wind: High wind speeds are a primary cause of drift, carrying droplets long distances.[3][13]
Spraying should be avoided when wind speeds exceed 10 mph.[8]

Temperature and Humidity: High temperatures and low humidity cause spray droplets to
evaporate more quickly.[3][13][15] This reduces their size and weight, making them more
susceptible to being carried by the wind.[13][15] Avoid spraying when temperatures are
above 85°F.

Temperature Inversions: This stable atmospheric condition occurs when cool air is trapped
near the ground by a layer of warm air.[8][16] In these conditions, fine spray droplets can
become suspended and travel for miles before settling.[13][16] Inversions are common on
clear nights and in the early morning when there is little to no wind.[9][16] Do not spray when
wind speeds are below 3 mph, as this may indicate an inversion.[9][13]

Q5: What is the role of a drift reduction adjuvant?
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A5: A drift reduction adjuvant (DRA), or drift retardant, is a substance added to the spray tank
to minimize drift.[8][17] DRAs work by increasing the viscosity of the spray solution, which
helps to produce larger, heavier spray droplets that are less likely to be carried away by wind.
[8][18] Some adjuvants can reduce the number of drift-prone fine droplets (those under 150
microns) by as much as 50%.[17] While helpful, DRAs should be used as part of a
comprehensive drift management strategy and not as a substitute for proper nozzle selection
and favorable weather conditions.[3][8]

Troubleshooting Guide

Issue: | am observing damage to sensitive plants downwind from my application site. What
went wrong?

Possible Causes and Solutions:

+ Unfavorable Wind Conditions: You may have sprayed when wind speeds were too high or
when the wind was blowing directly toward the sensitive area.

o Solution: Always measure wind speed and direction at the application site before and
during spraying.[9] Do not spray if winds exceed 10 mph or are blowing towards sensitive
vegetation.[8] Create an unsprayed buffer zone to protect sensitive areas.[8][11]

o Temperature Inversion: Application during a temperature inversion can cause fine droplets to
travel long distances.[13] Inversions are characterized by calm or very light winds (<3 mph),
clear skies, and often occur in the early morning or evening.[9][16]

o Solution: Do not spray under calm or low-wind conditions that may indicate an inversion.
[9] Waiit until the sun has warmed the ground and wind speeds have consistently risen
above 3 mph.[8]

 Incorrect Nozzle/Pressure Combination: Using nozzles that produce fine droplets (e.g.,
standard flat-fan nozzles at high pressure) significantly increases drift risk.[9][10]

o Solution: Switch to low-drift nozzles like air-induction (Al) or venturi types, which are
designed to produce coarse droplets.[9][10] Operate nozzles at lower pressures (e.g.,
below 40-45 psi for standard tips) to increase droplet size.[11][19]
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Issue: My Imazapyr application was not as effective as expected, and | suspect a loss of
product due to drift.

Possible Causes and Solutions:

o Excessive Fine Droplets: If a significant portion of your spray volume consisted of small, drift-
prone droplets, it may have been carried away from the target, reducing the effective dose.
This is exacerbated by high temperatures, low humidity, and high winds.[2][15]

o Solution: Recalibrate your sprayer to produce a coarser droplet spectrum. Increase the
nozzle orifice size, reduce the spray pressure, and consider using a drift reduction
adjuvant.[20] Increasing the carrier volume (gallons per acre) can also help improve
coverage and reduce drift.[11][19]

o High Boom Height: A higher boom allows more time for wind to act on the droplets and for
evaporation to occur before they reach the target.[10]

o Solution: Adjust the boom to the lowest recommended height for your nozzle type and
spacing to ensure proper pattern overlap while minimizing distance to the target.[10][11]
For 110-degree nozzles at 20-inch spacing, a height of 15-18 inches above the target is
often recommended.[9]

» High Sprayer Speed: Driving too fast can create air turbulence around the sprayer, which
can catch fine droplets and carry them off-target.[10][21]

o Solution: Reduce your ground speed to less than 10 mph to improve deposition and
reduce turbulence.[11]

Quantitative Data on Drift Factors

The following tables summarize key quantitative data related to factors influencing spray drift.

Table 1: Effect of Temperature, Humidity, and Wind Speed on Spray Drift Volume
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Relative Humidity

Temperature (°F) (%)
0

Wind Speed (mph)

Percent of Spray
Volume Drifting 30
Feet

50 80

10

~1.0%

86 40

10

~2.0%

86 40

15

~3.5%

(Data derived from a
study using a number
four tip at 40 psi,
illustrating the
combined effect of
environmental
conditions)[15]

Table 2: Droplet Size and Travel Distance

Droplet Diameter
Droplet Type

Time to Fall 10 feet

Lateral Drift

(microns) (3 mph wind) Distance (feet)
100 Fine Mist 10 seconds 48

200 Fine Spray 2.5 seconds 11

500 Coarse Spray 1 second 4

(This table illustrates
how smaller, lighter
droplets remain
airborne longer and
drift further)[1]

Table 3: General Nozzle Recommendations for Drift Reduction
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Typical Operating Droplet Size

Nozzle Type Drift Potential
Pressure Produced

Standard Flat-Fan 30 - 60 psi Fine to Medium High

. ) . Reduced by ~50% vs.
Pre-Orifice Flat-Fan 30 - 90 psi Medium to Coarse

Standard
) ] ] Coarse to Very o
Turbo/Air-Induction 30 - 100 psi Significantly Reduced
Coarse

(General
recommendations;

always consult
manufacturer
specifications for
optimal performance)
[10][12]

Experimental Protocols & Workflows

Methodology: Wind Tunnel Analysis of Spray Droplet Size

A common experimental protocol to evaluate the drift potential of different nozzle and pressure
combinations involves using a low-speed wind tunnel.

o Setup: A single nozzle is placed in the test section of the wind tunnel. A laser diffraction
instrument is positioned downstream to measure the size and velocity of the spray droplets
passing through its sample volume.

» Conditions: The wind tunnel is operated at a constant airspeed, typically simulating a range
of field conditions (e.g., 10-15 mph).

e Operation: The nozzle is operated at a specific pressure, and the spray solution (which may
include Imazapyr and adjuvants) is collected in a reservoir.

» Data Collection: The laser instrument measures the droplet size spectrum, calculating
metrics such as the Volume Median Diameter (VMD or DvO0.5) and the percentage of the
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spray volume comprised of fine droplets susceptible to drift (typically <150 pm).

* Analysis: The experiment is repeated for various nozzle types, operating pressures, and
spray formulations. The collected data allows for a direct comparison of how each variable
affects the generation of driftable fines.[22]
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Caption: Key factors influencing off-target spray drift.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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